2-Methyl-7-benzothiazolesulfonamide
Cat. No. B8556783
M. Wt: 228.3 g/mol
InChI Key: XTGWWPQFCLFVJP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:1][c:2]1[s:3][c:4]2[c:5]([n:6]1)[cH:7][cH:8][cH:9][c:10]2[S:11](=[O:12])(=[O:13])[Cl:14].[NH3:15].[O:16]1[CH2:17][CH2:18][CH2:19][CH2:20]1>>[CH3:1][c:2]1[s:3][c:4]2[c:5]([n:6]1)[cH:7][cH:8][cH:9][c:10]2[S:11](=[O:12])(=[O:13])[NH2:15]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1nc2cccc(S(=O)(=O)Cl)c2s1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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N
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CCOC1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Cc1nc2cccc(S(N)(=O)=O)c2s1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
